2-Methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one
Overview
Description
Olanzapine-related compound B is a potential impurity found in commercial preparations of olanzapine. It is a degradation product formed by exposure to oxidative stress.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
LY-301664 is a bio-active chemical.
Scientific Research Applications
Antimicrobial Activity
The compound has shown promise in the field of antimicrobial research. It has been used to design and synthesize derivatives that exhibit significant antimicrobial properties . For instance, studies have indicated that certain derivatives can act as inhibitors of tRNA (Guanine37-N1)-methyltransferase (TrmD), a potential target for novel antibacterial agents . These derivatives have demonstrated high affinity to the TrmD binding site and have shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as the fungal strain Candida albicans .
Drug Design and Synthesis
In drug design, this compound serves as a pivotal intermediate for constructing heterocyclic hybrids. These hybrids combine the moieties of thieno[2,3-d]pyrimidine and benzimidazole, leading to the development of promising antibacterial agents. The synthesis process often involves alkylation with aryl/hetaryl chloroacetamides and benzyl chloride to produce a series of S-alkyl derivatives .
Pharmacological Research
The structural features of 2-Methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one make it a valuable scaffold in pharmacological research. It is part of a broader class of compounds that have been explored for their broad spectrum of biological activities, including anticancer , antioxidant , antidepressant , and anticonvulsant properties .
Alzheimer’s Disease Treatment
Derivatives of this compound have been investigated for their potential use in treating neurodegenerative diseases like Alzheimer’s. They have been evaluated for their ability to inhibit acetylcholinesterase, an enzyme associated with the progression of Alzheimer’s disease .
Antithrombotic Activity
The compound’s derivatives are also being studied for their antithrombotic activity. They have been found to act as fibrinogen receptor antagonists, which could lead to the development of new treatments for preventing blood clots .
Antibacterial Drug Development
The ongoing battle against bacterial resistance to antibiotics has led to the exploration of this compound in the development of new antibacterial drugs. Its derivatives have been tested for their ability to inhibit bacterial DNA gyrase B, a critical enzyme for bacterial DNA replication .
Treatment of Sleep Disorders
Some derivatives of 2-Methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one have been explored for their sedative properties, making them candidates for the treatment of sleep disorders .
Antitumor and Antimalarial Research
The compound’s framework is being utilized in the synthesis of compounds with antitumor and antimalarial properties. These activities are particularly relevant in the search for new treatments for cancer and malaria, two major global health concerns .
Mechanism of Action
Target of Action
The primary targets of 2-Methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one are currently unknown. This compound is a derivative of the benzodiazepine class of drugs, which typically target the gamma-aminobutyric acid (GABA) receptors in the brain . .
Mode of Action
If it behaves similarly to other benzodiazepines, it may enhance the effect of GABA, a neurotransmitter that inhibits activity in the brain, thereby producing a calming effect
Biochemical Pathways
Benzodiazepines generally act on the GABAergic system, enhancing the inhibitory effects of GABA and leading to sedative, hypnotic, anxiolytic, and muscle relaxant effects
Pharmacokinetics
It is a solid compound that should be stored in a dark place at room temperature
Result of Action
If it acts similarly to other benzodiazepines, it may lead to decreased neuronal excitability and reduced anxiety, among other effects
properties
IUPAC Name |
2-methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2OS/c1-7-6-8-11(15)13-9-4-2-3-5-10(9)14-12(8)16-7/h2-6,14H,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVTDAJJOMLNXFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(S1)NC3=CC=CC=C3NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20176635 | |
Record name | LY-301664 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20176635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5,10-dihydrothieno[3,2-c][1,5]benzodiazepin-4-one | |
CAS RN |
221176-49-4 | |
Record name | LY-301664 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0221176494 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | LY-301664 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20176635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-5,10-dihydro-4H-thieno[2,3-b][1,5]benzodiazepin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | LY-301664 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/154GKG25DA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.